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Compound of Interest

Compound Name:
2-chloro-N,N-

dimethylisonicotinamide

Cat. No.: B1350372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2-chloro-N,N-
dimethylisonicotinamide, a pyridine carboxamide derivative of interest in medicinal chemistry

and drug discovery. Due to the limited availability of data for this specific compound, this guide

also incorporates information from closely related analogues to provide a broader context for its

potential properties and applications. The core structure, featuring a substituted pyridine ring, is

a common scaffold in pharmacologically active molecules.

Disclaimer: No specific CAS Number for 2-chloro-N,N-dimethylisonicotinamide has been

found in publicly available databases as of the writing of this guide, suggesting it may be a

novel or less-common chemical entity.

Physicochemical Properties
Quantitative data for 2-chloro-N,N-dimethylisonicotinamide is not readily available. However,

the table below summarizes the known properties of its isomer, 2-chloro-N,N-

dimethylnicotinamide, and another related compound, 4-chloro-N,N-dimethyl-pyridine-2-

carboxamide, to provide an estimate of its likely characteristics.
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Property
2-chloro-N,N-
dimethylnicotinami
de

4-chloro-N,N-
dimethyl-pyridine-
2-carboxamide

2-chloro-N,N-
dimethylisonicotin
amide (Predicted)

CAS Number 52943-21-2[1] 114780-06-2[2] Not Available

Molecular Formula C₈H₉ClN₂O C₈H₉ClN₂O C₈H₉ClN₂O

Molecular Weight 184.63 g/mol [1] 184.62 g/mol [2] ~184.6 g/mol

Appearance

White Solid (Typical

for similar

compounds)

Data Not Available
Likely a solid at room

temperature

Solubility

Soluble in Water and

Methanol (for the HCl

salt of a related

compound)[3]

Data Not Available

Expected to have

some solubility in

organic solvents

Melting Point Data Not Available Data Not Available Data Not Available

Boiling Point Data Not Available Data Not Available Data Not Available

Synthesis and Experimental Protocols
A definitive, validated synthesis protocol for 2-chloro-N,N-dimethylisonicotinamide is not

published. However, based on established synthetic routes for analogous pyridine

carboxamides, a plausible synthetic pathway can be proposed.

Proposed Synthetic Pathway
The synthesis of 2-chloro-N,N-dimethylisonicotinamide would likely start from 2-

chloroisonicotinic acid. The carboxylic acid would first be activated, for example, by conversion

to an acyl chloride, which is then reacted with dimethylamine to form the desired amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-N,N-dimethylnicotinamide, 97% 250 mg | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

2. 4-chloro-N,N-dimethylpyridine-2-carboxamide | C8H9ClN2O | CID 4962252 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Chloro-N, N-dimethylethylamine HCl, 4584-46-7, (2-Chloroethyl) dimethylamine
Hydrochloride; (Î²-Chloroethyl) dimethylamine Hydrochloride; 1-(Dimethylamino)-2-
chloroethane-d6 Hydrochloride; 1-Chloro-2-(dimethylamino) ethane Hydrochloride
[mallakchemicals.com]

To cite this document: BenchChem. [Technical Guide: 2-chloro-N,N-
dimethylisonicotinamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1350372#2-chloro-n-n-dimethylisonicotinamide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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